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Compound of Interest

Compound Name: Rhenium(VII) oxide

Cat. No.: B075600

Technical Support Center: Anhydrous Rhenium(VIl)
Oxide

Welcome to the technical support center for anhydrous Rhenium(VIl) oxide (Re207). This
resource is designed for researchers, scientists, and drug development professionals to
provide guidance on the safe handling and storage of this compound, along with
troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous Rhenium(VII) oxide?

Al: Anhydrous Rhenium(VII) oxide, also known as rhenium heptoxide, is the inorganic
compound with the formula Rez0>. It is a yellow crystalline solid and is the anhydride of
perrhenic acid (HReOs).[1] Re207 serves as a precursor for various rhenium compounds and is
utilized as a catalyst in organic synthesis, for reactions such as ethenolysis, carbonyl reduction,
and amide reduction.[1]

Q2: What are the primary hazards associated with anhydrous Rhenium(VII) oxide?
A2: The primary hazards of anhydrous Re207 include:

o Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[2][3][4]
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e Hygroscopicity: It readily absorbs moisture from the air.[3][4][5][6][7]

o Reactivity with Water: It reacts with water to form perrhenic acid, which is also corrosive.[1]

[2]

e Oxidizing Agent: It is a strong oxidizer, and contact with combustible materials may lead to
fire.[2]

o Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[2][5]
Q3: How should anhydrous Rhenium(VIl) oxide be stored?

A3: Anhydrous Rez207 should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from direct sunlight.[2][3][5][6] It is crucial to store it under an inert
atmosphere, such as argon or nitrogen, to prevent moisture absorption.[2][5][6] Keep it
segregated from incompatible materials like oxidizing agents, water/moisture, halogens,
reducing agents, and finely powdered metals.[2][5][6]

Q4: What personal protective equipment (PPE) is required when handling anhydrous
Rhenium(VIl) oxide?

A4: When handling Re207, the following PPE is recommended:

Eye Protection: Safety goggles or a face shield.[2][5][6][8]

Hand Protection: Rubber or neoprene gloves.[2][8]

Respiratory Protection: A NIOSH-approved dust, mist, and vapor respirator, especially when
dust generation is possible.[2][8]

Skin and Body Protection: Protective clothing to prevent skin contact.[2][3][8]

Troubleshooting Guides

Issue 1: The Rhenium(VIl) oxide powder has changed
color or appears wet.
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o Possible Cause: The compound has likely been exposed to moisture from the atmosphere.
Rhenium(VII) oxide is highly hygroscopic and will readily absorb water to form perrhenic
acid.[1][2][4]

e Solution:

o Handle the material in a glovebox or under an inert atmosphere to prevent further moisture

absorption.

o If the material is intended for a reaction where water is not tolerated, the hydrated

compound may not be suitable.

o To obtain anhydrous Re207, one might consider in-situ preparation or purification
methods, although these are advanced techniques. A common method of synthesis is the
oxidation of metallic rhenium at 500-700 °C in the air.[1]

e Prevention: Always store anhydrous Rhenium(VIl) oxide in a desiccator or a glovebox with
a dry, inert atmosphere.[2][3] Ensure containers are sealed tightly immediately after use.

Issue 2: An unexpected or vigorous reaction occurred
when mixing Rhenium(VIl) oxide with an organic
solvent.

o Possible Cause: Rhenium(VIIl) oxide is a strong oxidizing agent.[2] It can react
exothermically with certain organic materials, especially reducing agents.[5][6] For example,
it reacts with tetramethyltin to form methylrhenium trioxide (MTO) and with
hexamethyldisiloxane.[1]

e Solution:

o Immediately cease the addition of the reagent and, if safe to do so, cool the reaction

vessel.

o Consult literature for the compatibility of Re207 with the specific organic solvent or reagent

being used.
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e Prevention: Before mixing, always review the reactivity of Rhenium(VII) oxide with all
components of the reaction mixture. Perform new reactions on a small scale in a controlled
environment with appropriate safety measures in place.

Issue 3: Inconsistent catalytic activity in a reaction.

e Possible Cause:

o Presence of Water: The catalytic activity of Re207 can be altered by the presence of water,
as it converts to perrhenic acid.[1]

o Impurity of the Oxide: The purity of the Rhenium(VII) oxide can affect its catalytic
performance.

o Reaction with Nucleophiles: The appearance of the reaction mixture can differ with various
nucleophiles (e.g., oxygen vs. sulfur nucleophiles), which may indicate different reaction
pathways or catalyst states.[9]

e Solution:
o Ensure all solvents and reagents are anhydrous if the reaction is moisture-sensitive.
o Use high-purity Rhenium(VII) oxide from a reputable supplier.

o For reactions sensitive to the catalyst's state, consider the observations from similar
literature reports.[9]

e Prevention: Maintain an inert and dry atmosphere for the reaction setup. Use freshly opened
or properly stored anhydrous Rhenium(VII) oxide.

Data Presentation

Table 1: Physical and Chemical Properties of Rhenium(VIIl) Oxide
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Property Value Reference

Chemical Formula Re207 [1]

Molar Mass 484.41 g/mol [3]

Appearance Yellow crystalline powder [11[2]

Density 6.103 g/cm3 [1112]

Melting Point 301.5 °C (574.7 °F; 574.6 K) [10]

Boiling Point 360 O_C (680°°F; 63319 [1][3]
(sublimes)

o Hydrolyzes to form perrhenic
Solubility in Water " [1]
aci

o Soluble in ethanol, ethyl ether,
Solubility in other solvents ) o [11][12]
dioxane, pyridine

Experimental Protocols

Protocol 1: General Handling of Anhydrous Rhenium(VIl)
Oxide

o Preparation: Work should be conducted in a chemical fume hood or, for moisture-sensitive
applications, in a glovebox with an inert atmosphere.[2] Ensure an eyewash station and
safety shower are readily accessible.[5][6]

o Personal Protective Equipment: Wear appropriate PPE, including safety goggles, chemical-
resistant gloves (rubber or neoprene), and a lab coat.[2][8]

e Weighing and Transfer:
o To minimize dust formation, handle the powder gently.[5][6][8]
o Use a spatula for transfers. Avoid pouring the powder directly.

o If working outside a glovebox, ensure adequate ventilation and consider respiratory
protection.[2]
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e Cleaning Up Spills:
o In case of a spill, wear appropriate PPE.[2]
o Isolate the spill area and provide ventilation.[2]

o Carefully sweep or vacuum the spilled material using a HEPA filter and place it in a sealed
container for disposal.[2] Avoid raising dust.[3]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.[2]

Protocol 2: First Aid for Exposure to Rhenium(VIl) Oxide

o Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing immediately. Brush the material off the skin
and wash the affected area with mild soap and water. Seek immediate medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Give 1-2 glasses of water or
milk. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[2][8]

Mandatory Visualization
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Caption: Workflow for handling anhydrous Rhenium(VIl) oxide.
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Caption: Hazard relationships of anhydrous Rhenium(VIl) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Challenges in handling and storing anhydrous
Rhenium(VIl) oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075600#challenges-in-handling-and-storing-
anhydrous-rhenium-vii-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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